Cas no 6746-94-7 (Cyclopropylacetylene)

Cyclopropylacetylene Properties

Names and Identifiers

• Cyclopropyl Acetylene
• ETHYNYLCYCLOPROPANE
• Cyclopropane,ethynyl-
• Cyclopropylacethylene
• Cylopropylethylnen
• CYCLOPROPYLACETYLENE (CPA)
• Cylopropyl acetylene
• 1-cyclopropylacetylene
• CPAC
• Cyclopropane,ethynyl
• CYCLOPROPYL ACETHLENE
• Cyclopropyl acetylen
• cyclopropylethyne
• ethylnyl-cyclopropane
• Cyclopropylacetylene
• ethynyl cyclopropane
• cyclopropane, ethynyl-
• NPTDXPDGUHAFKC-UHFFFAOYSA-N
• Ethynylcyclopropane, 98%
• cyclopropyacetylene
• ethynylcyclo-propane
• ethynyl-cyclopropane
• cyclopropyl-acetylene
• Ethynylcyclopropane #
• KSC491I8F
• C5H6
• Cyclopropylacetylene, Neat, 97%
• BCP22444
• RW
• MFCD02181090
• A835763
• InChI=1/C5H6/c1-2-5-3-4-5/h1,5H,3-4H
• Q-200911
• cyclopropyl ethyne
• C1984
• 6746-94-7
• FT-0636251
• F15427
• NS00022652
• Q13506985
• AM20100625
• DTXSID80217795
• EN300-64405
• AKOS007930096
• Cyclopropylethyne; Ethyne, cyclopropyl-; Ethynylcyclopropane
• EC 425-430-1
• DB-265056
• 336800-75-0
• ETHYNYL-CYCLOPROPAN
• Ethynylcyclopropane; Cyclopropylethyne;
• DB-055034
• Cyclopropyl acetylene
• Ethynylcyclopropane
• +Expand

• MDL： MFCD02181090
• InChIKey： NPTDXPDGUHAFKC-UHFFFAOYSA-N
• Inchi： 1S/C5H6/c1-2-5-3-4-5/h1,5H,3-4H2
• SMILES： C1([H])(C#C[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 66.04695g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 66.04695g/mol
• Monoisotopic Mass: 66.04695g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 5
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.02960
• PSA: 0.00000
• Refractive Index: n20/D 1.429
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 51 °C
• Melting Point: 294 °C (decomp)
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Color/Form: Transparent colorless to yellowish liquid
• Density: 0.781 g/mL at 25 °C

Cyclopropylacetylene Security Information

• Symbol: GHS02 GHS05
• WGK Germany：2
• Safety Term：S16;S26;S37/39
• Safety Instruction： S26-S36/37-S62-S37/39-S16
• Risk Phrases：R11; R36/37/38
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN 1294 3/PG 2
• Hazard Statement： H225,H315,H318,H412
• Warning Statement： P210,P273,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 4-11-38-41-52/53
• Signal Word：Danger
• HazardClass：3

Cyclopropylacetylene Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters